Cas no 2171207-79-5 (2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid)
2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid
- 2171207-79-5
- EN300-1576672
- 2-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentyl}acetic acid
-
- Inchi: 1S/C26H30N2O5/c1-17(14-23(29)28-26(15-24(30)31)12-6-7-13-26)27-25(32)33-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22H,6-7,12-16H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t17-/m0/s1
- InChI Key: SDMXLJLJROHYBU-KRWDZBQOSA-N
- SMILES: OC(CC1(CCCC1)NC(C[C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 698
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 105Ų
2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1576672-0.05g |
2-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentyl}acetic acid |
2171207-79-5 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1576672-0.1g |
2-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentyl}acetic acid |
2171207-79-5 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1576672-0.25g |
2-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentyl}acetic acid |
2171207-79-5 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1576672-0.5g |
2-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentyl}acetic acid |
2171207-79-5 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1576672-1.0g |
2-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentyl}acetic acid |
2171207-79-5 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1576672-2.5g |
2-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentyl}acetic acid |
2171207-79-5 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1576672-5.0g |
2-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentyl}acetic acid |
2171207-79-5 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1576672-10.0g |
2-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentyl}acetic acid |
2171207-79-5 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1576672-50mg |
2-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentyl}acetic acid |
2171207-79-5 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1576672-100mg |
2-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentyl}acetic acid |
2171207-79-5 | 100mg |
$2963.0 | 2023-09-24 |
2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid
2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid: A Comprehensive Overview
The compound 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid, with CAS No. 2171207-79-5, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates a cyclopentane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an acetic acid moiety. The presence of these functional groups makes it a versatile building block for various applications in drug discovery and chemical synthesis.
Recent studies have highlighted the potential of this compound in peptide synthesis and medicinal chemistry. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of the amine functionality. This makes the compound particularly useful in the construction of bioactive molecules with specific stereochemical requirements. The (3S) configuration at the butanamide position further underscores its importance in stereochemistry, as it can influence the biological activity of the resulting compounds.
One of the most intriguing aspects of this compound is its ability to serve as a precursor for more complex structures. Researchers have employed it in the synthesis of cyclic peptides and other bioactive agents, leveraging its unique structural features to achieve desired pharmacokinetic profiles. For instance, the cyclopentane ring provides rigidity and stability to the molecule, which can enhance its binding affinity to target proteins.
Moreover, advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess. This has been made possible through the use of chiral catalysts and innovative reaction designs, which are critical for producing enantiopure compounds required in drug development. The integration of such cutting-edge techniques has significantly improved the scalability and cost-effectiveness of synthesizing this compound on an industrial scale.
In terms of biological activity, this compound has shown promise in preclinical studies as a potential lead for developing therapeutic agents. Its ability to modulate key cellular pathways makes it a valuable tool for exploring new treatment options for various diseases, including cancer and inflammatory disorders. Collaborative efforts between academic institutions and pharmaceutical companies have further accelerated its exploration as a candidate for drug development.
Looking ahead, the continued investigation into the properties and applications of 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid is expected to yield even more groundbreaking discoveries. As researchers delve deeper into its structure-function relationships and optimize its synthetic routes, this compound is poised to play an increasingly important role in advancing modern medicine.
2171207-79-5 (2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)